N-(4-ethoxyphenyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C15H17N3O3/c1-3-21-13-6-4-12(5-7-13)17-14(19)9-18-10-16-11(2)8-15(18)20/h4-8,10H,3,9H2,1-2H3,(H,17,19)
• InChI Key: VKKJPTXOXNKFGE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C=NC(=CC2=O)C
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

N-(4-ethoxyphenyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide, also known as EPM-306, is a novel compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a member of the pyrimidinone family and has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. In

Scientific Research Applications

Metabolism and Bioactivation Studies

Research has explored the metabolism and potential bioactivation pathways of various chloroacetamide herbicides, highlighting their carcinogenic properties in animal models. Although not directly related to N-(4-ethoxyphenyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide, these studies contribute to understanding the metabolic fate of similar compounds. The metabolism involves complex pathways leading to DNA-reactive products, suggesting the need for cautious handling of these chemicals (Coleman et al., 2000).

Synthesis and Potency of Analogous Compounds

Research on adenosine A3 receptor antagonists has led to the development of potent ligands with excellent selectivity profiles, achieved by modifying the N-(2,6-diarylpyrimidin-4-yl)acetamide scaffold. This approach demonstrates the potential of structural modification in enhancing the activity of related compounds (Yaziji et al., 2013).

Application in Antimalarial Drug Synthesis

The chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, using immobilized lipase, illustrates a method for synthesizing intermediates for antimalarial drugs. This highlights the relevance of such compounds in pharmaceutical synthesis, providing a pathway for developing new therapeutic agents (Magadum & Yadav, 2018).

Anticancer and Anti-Inflammatory Applications

Compounds derived from modifications of the pyrimidine scaffold have shown promise as anti-inflammatory and analgesic agents, as well as potential anticancer properties. This underscores the versatility of N-(4-ethoxyphenyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide-like compounds in medical research, offering insights into their therapeutic potential (Abu‐Hashem et al., 2020).

In Vitro Cytotoxic Activity

The design and synthesis of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have led to the identification of compounds with significant in vitro cytotoxic activity against a range of cancer cell lines. This suggests a potential application in cancer therapy, further highlighting the importance of research into related compounds (Al-Sanea et al., 2020).